3-(2-Chloro-5-fluoro-pyrimidin-4-ylamino)-propan-1-ol
Cat. No. B598044
Key on ui cas rn:
16145-15-6
M. Wt: 205.617
InChI Key: SVJOHEJZPKKSGS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07592361B2
Procedure details
To a solution of 2,4-dichloro-5-fluoropyrimidine (15.0 g, 89.8 mmol) in ethanol (300 mL) were added 3-amino-1-propanol (8.23 mL, 107.8 mmol) and sodium carbonate (47.6 g, 449 mmol). The reaction mixture was vigorously stirred at rt for 72 h. Then the mixture was filtered through Celite®. The filtrate was concentrated under reduced pressure, and the residue was purified by silica gel flash chromatography (100% EtOAc) to give the title compound as a white solid (9.5 g, 51%). LC/MS m/z 206.3 (M+H)+; 1H NMR (300 MHz, CD2Cl2) δ 1.85 (quintet, 2H), 3.55 (t, 2H), 3.65 (t, 2H), 4.85-4.98 (br, 2H), 7.85 (d, 1H).
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[N:7]=[C:6](Cl)[C:5]([F:9])=[CH:4][N:3]=1.[NH2:10][CH2:11][CH2:12][CH2:13][OH:14].C(=O)([O-])[O-].[Na+].[Na+]>C(O)C>[Cl:1][C:2]1[N:7]=[C:6]([NH:10][CH2:11][CH2:12][CH2:13][OH:14])[C:5]([F:9])=[CH:4][N:3]=1 |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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15 g
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Type
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reactant
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Smiles
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ClC1=NC=C(C(=N1)Cl)F
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Name
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Quantity
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8.23 mL
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Type
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reactant
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Smiles
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NCCCO
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Name
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Quantity
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47.6 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[Na+].[Na+]
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Name
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Quantity
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300 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was vigorously stirred at rt for 72 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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Then the mixture was filtered through Celite®
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The filtrate was concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was purified by silica gel flash chromatography (100% EtOAc)
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Outcomes
Product
Details
Reaction Time |
72 h |
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Name
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|
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Type
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product
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Smiles
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ClC1=NC=C(C(=N1)NCCCO)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 9.5 g | |
| YIELD: PERCENTYIELD | 51% | |
| YIELD: CALCULATEDPERCENTYIELD | 51.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
